Cas no 5911-57-9 (3-amino-4,6-dimethyl-5-(2-oxo-2-phenylethyl)thieno[2,3-b]pyridine-2-carbonitrile)

• Product Name: 3-amino-4,6-dimethyl-5-(2-oxo-2-phenylethyl)thieno[2,3-b]pyridine-2-carbonitrile
• CAS No: 5911-57-9
• MF: C₁₈H₁₅N₃OS
• MW: 321.396202325821
• CID: 1612220
• PubChem ID: 699686
• Update Time: 2025-04-21

3-amino-4,6-dimethyl-5-(2-oxo-2-phenylethyl)thieno[2,3-b]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-amino-4,6-dimethyl-5-(2-oxo-2-phenylethyl)thieno[2,3-b]pyridine-2-carbonitrile
• thieno[2,3-b]pyridine-2-carbonitrile, 3-amino-4,6-dimethyl-5-(2-oxo-2-phenylethyl)-
• CBMicro_036858
• STK760327
• AB00100543-03
• 3-amino-4,6-dimethyl-5-phenacylthieno[2,3-b]pyridine-2-carbonitrile
• SR-01000524411-1
• AB00100543-01
• SR-01000524411
• NCGC00335997-01
• Oprea1_090994
• 5911-57-9
• CCG-342984
• DTXSID40974554
• BIM-0036877.P001
• AKOS005616098

• Inchi： 1S/C18H15N3OS/c1-10-13(8-14(22)12-6-4-3-5-7-12)11(2)21-18-16(10)17(20)15(9-19)23-18/h3-7H,8,20H2,1-2H3
• InChI Key： NQKJWLHWESWXTO-UHFFFAOYSA-N
• SMILES： S1C(C#N)=C(C2C1=NC(C)=C(CC(C1C=CC=CC=1)=O)C=2C)N

Computed Properties

• Exact Mass: 321.09375
• Monoisotopic Mass: 321.093583
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108
• XLogP3: 4.2

Experimental Properties

• Density: 1.33
• Boiling Point: 566.4°C at 760 mmHg
• Flash Point: 296.3°C
• Refractive Index: 1.685
• PSA: 79.77